4-[[2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)thio]-1-oxoethyl]amino]benzoic acid ethyl ester

• CAS RN: 351163-80-9
• Molecular Formula: C16H17N3O4S
• Molecular Weight: 347.4g/mol
• IUPAC Name: ethyl 4-[[2-[(4-methyl-6-oxo-1H-pyrimidin-2-yl)sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C16H17N3O4S/c1-3-23-15(22)11-4-6-12(7-5-11)18-14(21)9-24-16-17-10(2)8-13(20)19-16/h4-8H,3,9H2,1-2H3,(H,18,21)(H,17,19,20)
• InChI Key: MPTMBWCEQLUCHP-UHFFFAOYSA-N
• Isomeric SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC(=O)C=C(N2)C
• SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC(=CC(=O)N2)C

Description

4-[[2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)thio]-1-oxoethyl]amino]benzoic acid ethyl ester is an amidobenzoic acid.

Scientific Research Applications

Parabens in Aquatic Environments

• Occurrence, Fate, and Behavior : Parabens are esters of para-hydroxybenzoic acid, often used as preservatives in foodstuffs, cosmetics, and pharmaceutical drugs. They are emerging contaminants in aquatic environments. Despite treatments that effectively remove parabens from wastewater, they are continuously introduced into environments, becoming ubiquitous in surface water and sediments. The study calls for further research on the toxicity of chlorinated by-products of parabens to better understand their health impacts (Haman et al., 2015).

Organotin(IV) Complexes in Antituberculosis Studies

• Antituberculosis Activity : Organotin complexes have shown remarkable antituberculosis activity. The study highlights that the antituberculosis activity of organotin complexes is influenced by various factors including the nature of the ligand environment and the organic groups attached to the tin. Notably, triorganotin(IV) complexes have superior antituberculosis activity compared to diorganotin(IV) complexes (Iqbal et al., 2015).

Xylan Derivatives in Biopolymer Applications

• Biopolymer Applications : Xylan esters, synthesized from hemicellulose with various acids, are promising in creating new biopolymer ethers and esters. These derivatives have applications in drug delivery, paper strength additives, flocculation aids, and antimicrobial agents. The study details the synthesis process and explores the applications potential of xylan derivatives (Petzold-Welcke et al., 2014).

Analytical Methods for Parabens in Cosmetics

• Identification and Quantification : The review discusses various analytical methods to determine the presence and concentration of methyl paraben, a common preservative, in cosmetic preparations. These methods include spectrophotometric methods, HPLC, and UPLC, ensuring the ability to analyze complex samples with high precision (Mallika J.B.N et al., 2014).